![molecular formula C21H26N2O4S B4395958 2-methoxy-5-methyl-N-[2-oxo-2-(1-piperidinyl)ethyl]-N-phenylbenzenesulfonamide](/img/structure/B4395958.png)
2-methoxy-5-methyl-N-[2-oxo-2-(1-piperidinyl)ethyl]-N-phenylbenzenesulfonamide
Overview
Description
Synthesis Analysis
The synthesis of benzenesulfonamide derivatives, including 2-methoxy-5-methyl-N-[2-oxo-2-(1-piperidinyl)ethyl]-N-phenylbenzenesulfonamide, often involves complex reactions that result in compounds with high selectivity and affinity for various receptors. For instance, substituted N-phenyl-4-methoxy-3-piperazin-1-ylbenzenesulfonamides have been identified as high affinity and selective antagonists, showcasing the intricate synthetic routes needed to achieve these molecular architectures (Bromidge et al., 2001).
Molecular Structure Analysis
The molecular structure of benzenesulfonamide derivatives is characterized by their complex arrangements, including various functional groups that contribute to their activity. Crystallographic studies provide insight into these structures, revealing how substituents like methoxy groups influence molecular conformation and interactions. Such studies are crucial for understanding the compound's chemical behavior and potential receptor binding mechanisms (Rodrigues et al., 2015).
Chemical Reactions and Properties
The chemical reactivity of 2-methoxy-5-methyl-N-[2-oxo-2-(1-piperidinyl)ethyl]-N-phenylbenzenesulfonamide involves interactions with various receptors, as illustrated by its synthesis and the binding properties explored in the development of radioligands and other bioactive compounds. These reactions highlight the compound's versatility and its potential in drug discovery and development (Yazawa et al., 1992).
Physical Properties Analysis
The physical properties of benzenesulfonamide derivatives, including solubility, melting points, and crystallinity, are significantly influenced by their molecular structure. These properties are essential for determining the compound's suitability for various applications, including pharmaceutical development. Investigations into these aspects can reveal valuable information about the compound's behavior under different conditions (Banerjee et al., 2002).
Chemical Properties Analysis
The chemical properties of 2-methoxy-5-methyl-N-[2-oxo-2-(1-piperidinyl)ethyl]-N-phenylbenzenesulfonamide, such as reactivity, stability, and interactions with biological targets, are central to its potential applications. These properties are determined through comprehensive studies, including enzyme inhibitory kinetics and interaction analyses, which help in understanding the compound's mechanism of action and potential therapeutic applications (Abbasi et al., 2018).
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .
Mode of Action
It can be inferred from related compounds that it may interact with its targets, leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been shown to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Based on the biological activities of similar compounds, it can be inferred that this compound may have a broad spectrum of biological activities .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-methoxy-5-methyl-N-(2-oxo-2-piperidin-1-ylethyl)-N-phenylbenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O4S/c1-17-11-12-19(27-2)20(15-17)28(25,26)23(18-9-5-3-6-10-18)16-21(24)22-13-7-4-8-14-22/h3,5-6,9-12,15H,4,7-8,13-14,16H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWMKHWAZDCJQBB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)S(=O)(=O)N(CC(=O)N2CCCCC2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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